N-(4-chlorophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C22H22ClN3O3/c1-3-25(4-2)20(27)14-26-13-18(17-7-5-6-8-19(17)26)21(28)22(29)24-16-11-9-15(23)10-12-16/h5-13H,3-4,14H2,1-2H3,(H,24,29)
• InChI Key: RNBWMJXZCMAPGU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol

Description

N-(4-chlorophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C22H22ClN3O3 and its molecular weight is 411.89. The purity is usually 95%.
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Scientific Research Applications

Chloroacetamide Derivatives in Green Algae Studies

Chloroacetamides, including compounds structurally related to the specified chemical, have been investigated for their inhibitory effects on fatty acid synthesis in green algae, Scenedesmus Acutus. These studies suggest potential applications in understanding herbicide action and algal biochemistry (Weisshaar & Böger, 1989).

Antibacterial Agents

Research on derivatives of chlorophenyl and indole, similar in structure to the compound , has demonstrated their synthesis and potential as antibacterial agents against gram-positive and gram-negative bacteria. These findings indicate the utility of such compounds in developing new antimicrobial therapies (Desai et al., 2008).

Antimicrobial Activities

Studies on novel acetamide derivatives, including those structurally related to N-(4-chlorophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide, have shown promising antibacterial and antifungal activities. This suggests their potential application in addressing various pathogenic microorganisms (Debnath & Ganguly, 2015).

Antipsychotic Agents

Compounds with similarities to the specified molecule, such as 2-(diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, have been explored for their antipsychotic-like profiles in behavioral animal tests. These studies offer insights into novel therapeutic options for psychiatric disorders without interacting with dopamine receptors, indicating a unique mechanism of action (Wise et al., 1987).

Novel Pesticides

Research into derivatives of chlorophenoxyacetamide, similar in structure and function to the chemical , has led to the characterization of potential pesticides. These compounds' diffraction data support their application in pest management strategies (Olszewska et al., 2009).

Mechanism of Action

Target of action

Indole derivatives have been found to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives .

Mode of action

The specific mode of action can vary depending on the specific indole derivative and its target. Many indole derivatives work by binding to specific receptors and influencing their activity .

Biochemical pathways

Indole derivatives can affect a variety of biochemical pathways due to their broad-spectrum biological activities. These can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

The ADME properties of indole derivatives can vary widely depending on the specific compound. Many indole derivatives are readily prepared and generally environmentally benign .

Result of action

The result of the action of indole derivatives can vary widely depending on the specific compound and its target. They often result in the inhibition or activation of the target, leading to a therapeutic effect .

Action environment

The action of indole derivatives can be influenced by a variety of environmental factors. These can include the presence of other compounds, the pH of the environment, and the temperature .